Cas no 1092351-51-3 (1-Methyl-1H-indazole-6-carbaldehyde)

• Product Name: 1-Methyl-1H-indazole-6-carbaldehyde
• CAS No: 1092351-51-3
• MF: C₉H₈N₂O
• MW: 160.17262172699
• MDL: MFCD11109366
• CID: 890618
• PubChem ID: 37818596
• Update Time: 2025-06-07

1-Methyl-1H-indazole-6-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-1H-indazole-6-carbaldehyde
• 1-Methyl-1H-indazol-6-carbaldehyde
• 1-Methyl-1H-indazole-6-carboxaldehyde
• 1-methylindazole-6-carbaldehyde
• 6-Formyl-1-methyl-1H-indazole
• 1-methyl-6-indazolecarboxaldehyde
• RP02122
• PB34574
• AB0037845
• Y5177
• A801988
• Z1198312254
• MFCD11109366
• 1092351-51-3
• DTXSID50653303
• J-504884
• EN300-4274866
• W-204690
• AKOS005258493
• PS-4758
• SY065446
• SCHEMBL2138250
• DB-059822
• CS-0037487

• MDL： MFCD11109366
• Inchi： 1S/C9H8N2O/c1-11-9-4-7(6-12)2-3-8(9)5-10-11/h2-6H,1H3
• InChI Key： YVMQGPATHPKGOU-UHFFFAOYSA-N
• SMILES： O=CC1C=CC2C=NN(C)C=2C=1

Computed Properties

• Exact Mass: 160.06400
• Monoisotopic Mass: 160.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 34.9

Experimental Properties

• Density: 1.21
• Flash Point: 142.4℃
• PSA: 34.89000
• LogP: 1.38580

1-Methyl-1H-indazole-6-carbaldehyde Security Information

• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： 36/37/39-45

Additional information on 1-Methyl-1H-indazole-6-carbaldehyde

Introduction to 1-Methyl-1H-indazole-6-carbaldehyde (CAS No. 1092351-51-3)

1-Methyl-1H-indazole-6-carbaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 1092351-51-3, is a significant organic compound that has garnered attention in the field of pharmaceutical chemistry and synthetic biology. This heterocyclic aldehyde features a unique structural framework, combining an indazole core with a methyl substituent and a formyl group at the 6-position, making it a versatile intermediate in the synthesis of various bioactive molecules.

The compound belongs to the broader class of indazole derivatives, which are known for their diverse pharmacological properties. Indazoles, characterized by a fused benzene and pyrrole ring system, have been extensively studied for their roles in drug development due to their ability to interact with multiple biological targets. The presence of the aldehyde functional group in 1-Methyl-1H-indazole-6-carbaldehyde enhances its reactivity, allowing for further functionalization through condensation, oxidation, or reduction reactions. These properties make it a valuable building block in medicinal chemistry.

In recent years, 1-Methyl-1H-indazole-6-carbaldehyde has been explored as a key intermediate in the synthesis of small-molecule inhibitors targeting various diseases. One notable area of research involves its application in developing kinase inhibitors, which are crucial in treating cancers and inflammatory disorders. The indazole scaffold is particularly relevant in this context, as it mimics natural substrates or products involved in signaling pathways. For instance, studies have demonstrated that derivatives of indazole can modulate the activity of tyrosine kinases by binding to their active sites and inhibiting downstream signaling cascades.

Moreover, the aldehyde group in 1-Methyl-1H-indazole-6-carbaldehyde provides a reactive handle for further derivatization, enabling the creation of more complex molecules with tailored biological activities. Researchers have utilized this compound to synthesize novel analogs that exhibit enhanced selectivity or potency against specific targets. Such efforts are part of broader initiatives to overcome drug resistance and improve therapeutic outcomes.

Advances in computational chemistry have also played a pivotal role in optimizing the synthesis and applications of 1-Methyl-1H-indazole-6-carbaldehyde. Molecular modeling techniques allow chemists to predict the behavior of this compound in various reaction conditions, facilitating the design of efficient synthetic routes. Additionally, virtual screening methods help identify potential drug candidates derived from this scaffold by evaluating their binding affinity to biological targets.

The pharmaceutical industry has shown particular interest in 1-Methyl-1H-indazole-6-carbaldehyde due to its potential as a precursor for next-generation therapeutics. Its structural versatility allows for modifications that can fine-tune pharmacokinetic properties such as solubility, bioavailability, and metabolic stability. These attributes are critical for ensuring that drug candidates progress effectively through clinical trials and reach patients in need.

In academic research, 1-Methyl-1H-indazole-6-carbaldehyde has been employed in studying enzyme mechanisms and developing new catalytic systems. Its reactivity with nucleophiles and ability to participate in condensation reactions make it an excellent probe for understanding biochemical pathways. For example, researchers have used this compound to investigate the role of aldehydes in protein modification processes, which are relevant to aging and neurodegenerative diseases.

The synthesis of 1-Methyl-1H-indazole-6-carbaldehyde itself presents interesting challenges and opportunities for innovation. Traditional methods often involve multi-step sequences starting from readily available precursors like indole or its derivatives. However, recent developments have introduced more streamlined approaches using transition-metal catalysis or photoredox reactions to achieve higher yields and selectivity. These advances not only make the production of 1-Methyl-1H-indazole-6-carbaldehyde more efficient but also open doors for greener chemical processes.

Future directions in the study of 1-Methyl-1H-indazole-6-carbaldehyde may include exploring its role in photodynamic therapy (PDT) or as a photosensitizer precursor. The indazole moiety can be designed to absorb light at specific wavelengths, generating reactive oxygen species that selectively target diseased cells. Such applications could expand its utility beyond traditional pharmaceuticals into fields like oncology and dermatology.

Collaborations between academia and industry are essential for maximizing the potential of 1-Methyl-1H-indazole-6-carbaldehyde. By combining experimental expertise with computational insights, researchers can accelerate the discovery and development of novel compounds derived from this scaffold. This synergy is particularly important given the increasing complexity of modern drug discovery programs.

In conclusion, 1-Methyl-1H-indazole-6-carbaldehyde (CAS No. 1092351-51-3) represents a fascinating compound with broad applications across medicinal chemistry and synthetic biology. Its unique structural features and reactivity make it a valuable tool for designing new therapeutics targeting various diseases. As research continues to uncover its potential，this molecule is poised to play an increasingly significant role in advancing healthcare solutions。